(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C18H17N3OS/c1-20-9-15(8-19-20)17-11-21(18(22)14-6-7-23-12-14)10-13-4-2-3-5-16(13)17/h2-9,12,17H,10-11H2,1H3
• InChI Key: VXSXPQHWIZYPCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=CSC=C4
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

This compound is a part of a broader class of organic molecules that exhibit various biological and chemical properties. These compounds often feature heterocyclic structures that contribute to their reactivity and potential applications in medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions, cycloaddition, or functionalization of existing heterocycles. For instance, the synthesis of closely related compounds like (8-Chloro-3-methyl-1H-pyrazolo[4,3-c]cinnolin-1-yl)(pyridin-4-yl)methanone involved condensation of precursors in absolute ethanol, showing the use of common solvents and conditions in heterocyclic synthesis (Bawa et al., 2010).

Molecular Structure Analysis

Crystal structure and molecular geometry analyses are crucial for understanding the compound's potential interactions and reactivity. Techniques like X-ray diffraction, NMR, and IR spectroscopy provide detailed insights into the arrangement of atoms and bonds within the molecule, as seen in the structural analysis of related compounds (Cao et al., 2010).